(2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C20H17ClN4S/c1-13(2)14-5-9-17(10-6-14)24-25-18(11-22)20-23-19(12-26-20)15-3-7-16(21)8-4-15/h3-10,12-13,24H,1-2H3/b25-18-
• InChI Key: ISHHMDYPSTWPNM-BWAHOGKJSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NN=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)N/N=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClN4S
• Molecular Weight: 380.9 g/mol

Description

(2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide is a useful research compound. Its molecular formula is C20H17ClN4S and its molecular weight is 380.89. The purity is usually 95%.
BenchChem offers high-quality (2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical Calculations and Molecular Docking Studies

A study by Viji et al. (2020) analyzed a molecule structurally similar to (2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide, focusing on quantum chemical calculations and molecular docking. The research highlighted the compound's potential in antimicrobial activity and its binding energy with different proteins, suggesting its applicability in biological and pharmacological research (Viji et al., 2020).

Corrosion Inhibition

Kaya et al. (2016) conducted a study on thiazole derivatives, including a similar compound to the one , to explore their effectiveness in inhibiting the corrosion of iron. Their findings indicate the potential application of these compounds in materials science, particularly in protecting metals from corrosion (Kaya et al., 2016).

Vibrational Spectroscopy and Molecular Structure

Another study by Salian et al. (2017) focused on the synthesis and spectroscopic characterization of a similar compound, providing insights into its molecular structure and stability. This research contributes to the understanding of the physical properties of such compounds, which is essential for their application in various scientific fields (Salian et al., 2017).

Spectroscopic Identification and Structural Features

Research by Shanmugapriya et al. (2022) investigated a molecule structurally related to (2Z)-4-(4-chlorophenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide, focusing on its molecular structure and electronic properties. Such studies are crucial for developing new pharmaceutical agents, as they provide a deeper understanding of the compound's chemical behavior (Shanmugapriya et al., 2022).